molecular formula C24H19Cl2N3O2S2 B12019335 N-(5-chloro-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

N-(5-chloro-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

Cat. No.: B12019335
M. Wt: 516.5 g/mol
InChI Key: ZZCLBEUJSMGVDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-chloro-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide (hereafter referred to as Compound A) is a thienopyrimidine-acetamide hybrid with the molecular formula C24H19Cl2N3O2S2 . Its structure features:

  • A cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one core fused with a thiophene ring.
  • A 4-chlorophenyl group at position 3 of the pyrimidine ring.
  • A sulfanylacetamide side chain substituted with a 5-chloro-2-methylphenyl group.

Properties

Molecular Formula

C24H19Cl2N3O2S2

Molecular Weight

516.5 g/mol

IUPAC Name

N-(5-chloro-2-methylphenyl)-2-[[11-(4-chlorophenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetamide

InChI

InChI=1S/C24H19Cl2N3O2S2/c1-13-5-6-15(26)11-18(13)27-20(30)12-32-24-28-22-21(17-3-2-4-19(17)33-22)23(31)29(24)16-9-7-14(25)8-10-16/h5-11H,2-4,12H2,1H3,(H,27,30)

InChI Key

ZZCLBEUJSMGVDM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Origin of Product

United States

Comparison with Similar Compounds

Core Structure Modifications

Table 1: Core Structure Variations

Compound Name Core Structure Key Modifications Molecular Formula Reference
Compound A Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one None C24H19Cl2N3O2S2
N-(3,5-dimethylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio}acetamide Cyclopenta[2,1-d]pyrimidino[4,5-b]thiophene Altered cyclopenta ring fusion pattern C25H23ClN3O2S2
N-(4-Chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide Hexahydro[1]benzothieno[2,3-d]pyrimidine Hexahydrobenzothieno ring (increased saturation) + methoxy substituent C27H27ClN3O3S2
N-(5-chloro-2-methoxyphenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide Pyrimido[5,4-b]indole Pyrimidoindole core (expanded aromatic system) C26H19Cl2N3O3S

Key Observations :

  • Compound A’s cyclopenta-thienopyrimidine core offers moderate rigidity, balancing conformational flexibility and planar aromaticity for target binding.
  • The pyrimidoindole core (Table 1, row 4) expands the aromatic system, which may improve DNA intercalation or kinase inhibition but increase molecular weight .

Substituent Effects on Bioactivity

Table 2: Substituent-Driven Properties

Compound Name Phenyl Substituent(s) Electronic Effects (HOMO-LUMO) Lipophilicity (LogP)* Bioactivity Notes Reference
Compound A 5-chloro-2-methylphenyl + 4-chlorophenyl Electron-withdrawing Cl groups ↓ HOMO ~4.2 (estimated) Predicted protease/kinase inhibition
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide 2,3-dichlorophenyl Stronger electron withdrawal ~3.8 80% yield; anti-inflammatory potential
N-(3,5-dimethylphenyl) analog 3,5-dimethylphenyl Electron-donating CH3 groups ↑ HOMO ~3.5 Reduced cytotoxicity vs. Compound A
CPA (from ) p-tolyl + 2-chlorophenyl Mixed donor/withdrawing effects ~4.0 Enhanced cellular uptake

*LogP estimated via fragment-based methods.

Key Observations :

  • Chlorine substituents (e.g., in Compound A) enhance electrophilicity and binding to hydrophobic pockets, as seen in kinase inhibitors .
  • Methyl/methoxy groups (Table 2, rows 3–4) reduce LogP, improving solubility but possibly weakening membrane permeability .
  • 2,3-Dichlorophenyl analogs (Table 2, row 2) exhibit higher reactivity, correlating with anti-inflammatory activity in related compounds .

Key Observations :

  • Shared reagents (e.g., NaHCO3, ethanol) suggest scalable synthetic routes for acetamide-thienopyrimidine hybrids .
  • Higher melting points (e.g., 230–232°C in Table 3, row 2) correlate with crystalline stability, advantageous for formulation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.